Cas no 339103-11-6 (2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile)
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile
-
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675311-1mg |
(E)-2-(3-(((2-chlorobenzyl)oxy)imino)-1-(dimethylamino)propylidene)malononitrile |
339103-11-6 | 98% | 1mg |
¥509 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675311-5mg |
(E)-2-(3-(((2-chlorobenzyl)oxy)imino)-1-(dimethylamino)propylidene)malononitrile |
339103-11-6 | 98% | 5mg |
¥537 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675311-10mg |
(E)-2-(3-(((2-chlorobenzyl)oxy)imino)-1-(dimethylamino)propylidene)malononitrile |
339103-11-6 | 98% | 10mg |
¥872 | 2023-04-14 | |
| A2B Chem LLC | AI84898-1mg |
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile |
339103-11-6 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI84898-5mg |
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile |
339103-11-6 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI84898-10mg |
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile |
339103-11-6 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI84898-500mg |
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile |
339103-11-6 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI84898-1g |
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile |
339103-11-6 | >90% | 1g |
$1295.00 | 2024-04-20 |
2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile
Introduction to Compound with CAS No. 339103-11-6 and Its Applications in Modern Chemical Biology
Compound with the CAS number 339103-11-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, 2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile, provides a detailed insight into its structural and functional characteristics. This compound, characterized by its complex molecular architecture, has been the subject of extensive research due to its potential applications in various biochemical pathways and therapeutic interventions.
The structural framework of this compound includes several key functional groups that contribute to its unique reactivity and biological activity. The presence of an imino group and a dimethylamino substituent suggests a high degree of electrophilicity and nucleophilicity, respectively, which can be exploited in synthetic chemistry and drug design. Additionally, the chlorophenyl moiety introduces a layer of complexity that may influence its interaction with biological targets.
In recent years, there has been a growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The research on such compounds has been driven by their potential to modulate key signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that molecules containing imino groups can act as inhibitors or activators of various enzymes and receptors, thereby influencing cellular processes.
The compound with CAS no. 339103-11-6 has been investigated for its potential role in modulating the activity of enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular signaling and have been implicated in numerous pathological conditions. By targeting these enzymes, the compound may offer a novel therapeutic approach to treating these diseases. Furthermore, the dimethylamino group in its structure suggests that it could interact with acidic residues in proteins, potentially leading to the development of new drug candidates.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets. This has been particularly useful in designing molecules like the one described here, which can be optimized for better efficacy and selectivity. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity, making it a promising candidate for further development.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and protecting group strategies has been crucial in achieving the desired molecular structure. These synthetic methodologies are not only important for producing this compound but also provide valuable insights into the development of other complex molecules.
In conclusion, compound with CAS no. 339103-11-6 represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic strategies for various diseases.
339103-11-6 (2-[(3E)-3-{[(2-chlorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)